Cas no 118807-89-9 (2-(4-chloro-2-nitro-anilino)acetonitrile)

• Product Name: 2-(4-chloro-2-nitro-anilino)acetonitrile
• CAS No: 118807-89-9
• MF: C₈H₆ClN₃O₂
• MW: 211.605140209198
• CID: 1207986
• Update Time: 2024-08-02

2-(4-chloro-2-nitro-anilino)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-nitro-anilino)acetonitrile
• [(4-Chloro-2-nitrophenyl)amino]acetonitrile
• Acetonitrile, 2-[(4-chloro-2-nitrophenyl)amino]-
• LogP
• (4-CHLORO-2-NITRO-PHENYLAMINO)-ACETONITRILE

• Inchi： 1S/C8H6ClN3O2/c9-6-1-2-7(11-4-3-10)8(5-6)12(13)14/h1-2,5,11H,4H2
• InChI Key： RIZGSWRRMHOMBB-UHFFFAOYSA-N
• SMILES： C(#N)CNC1=CC=C(Cl)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 211.01498

Experimental Properties

• Density: 1.484
• Melting Point: 156-158 °C(Solv: ethanol (64-17-5))
• Boiling Point: 430.522°C at 760 mmHg
• Flash Point: 214.172°C
• Refractive Index: 1.648
• PSA: 78.96
• pka: -5.10±0.50(Predicted)